Cas no 148977-02-0 (2-Propenoic acid, 2-hydroxy-3-(4-nonylphenoxy)propyl ester)

• Product name: 2-Propenoic acid, 2-hydroxy-3-(4-nonylphenoxy)propyl ester
• CAS No: 148977-02-0
• MF: C₂₁H₃₂O₄
• MW: 348.47638
• CID: 1320802
• PubChem ID: 71346220

2-Propenoic acid, 2-hydroxy-3-(4-nonylphenoxy)propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-hydroxy-3-(4-nonylphenoxy)propyl ester
• [2-hydroxy-3-(4-nonylphenoxy)propyl] prop-2-enoate
• 148977-02-0
• SCHEMBL13835948
• 2-HYDROXY-3-(4-NONYLPHENOXY)PROPYL PROP-2-ENOATE
• DTXSID80772379

• Inchi： InChI=1S/C21H32O4/c1-3-5-6-7-8-9-10-11-18-12-14-20(15-13-18)24-16-19(22)17-25-21(23)4-2/h4,12-15,19,22H,2-3,5-11,16-17H2,1H3
• InChI Key： XBUIZEUBBLDXSY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1=CC=C(C=C1)OCC(COC(=O)C=C)O

Computed Properties

• Exact Mass: 348.23016
• Monoisotopic Mass: 348.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 6.3

Experimental Properties

• PSA: 55.76